4-methyl-3-nitro-N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzamide

• IUPAC Name: 4-methyl-3-nitro-N-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide
• InChI: InChI=1S/C19H17N3O4/c1-11-4-5-13(9-16(11)22(25)26)19(24)20-15-7-12-3-2-6-21-17(23)10-14(8-15)18(12)21/h4-5,7-9H,2-3,6,10H2,1H3,(H,20,24)
• InChI Key: YLPDSFJAVQPDSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC3=C4C(=C2)CC(=O)N4CCC3)[N+](=O)[O-]
• Molecular Formula: C19H17N3O4
• Molecular Weight: 351.4 g/mol

Description

The compound is likely a complex organic molecule with multiple functional groups. It appears to contain a nitro group (-NO2), an amide group (CONH2), a pyrrole ring, and a quinoline ring. These functional groups could potentially confer a variety of chemical properties and reactivities to the molecule.

Molecular Structure Analysis

The molecule’s structure is likely to be fairly rigid due to the presence of the ring systems. The different functional groups would have different electron densities and could participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure and the nature of its functional groups. For example, the presence of polar functional groups like the nitro and amide groups could make the compound soluble in polar solvents.

Scientific Research Applications

DNA Binding and Structural Studies

Imidazole-containing compounds often interact with DNA. Researchers could explore our compound’s ability to bind to DNA, potentially leading to structural studies and insights into its mode of action.

Future Directions

The future directions for research on this compound would likely depend on its intended use and how it performs in initial tests or trials. If it shows promise, for example, as a drug, further studies could be done to optimize its structure and efficacy.